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Compound of Interest

Compound Name: Pentagalloylglucose

Cat. No.: B1669849 Get Quote

Essential Safety and Handling Guide for
Pentagalloylglucose
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Pentagalloylglucose (PGG). The

following procedures are designed to ensure a safe laboratory environment and proper

logistical management of this compound.

Hazard Identification and Classification
Pentagalloylglucose is classified with the following hazards according to the Globally

Harmonized System (GHS).[1][2]

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity, Single Exposure (Category 3), H335: May cause respiratory

irritation.[1][2]

The signal word for this substance is Warning.[1][2]
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Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling Pentagalloylglucose.[1][3]

Protection Type Specific Equipment Rationale and Guidelines

Eye/Face Protection

Safety goggles with side-

shields or chemical safety

goggles.

Conforming to EN 166 (EU) or

NIOSH (US) standards is

recommended to protect

against splashes and dust.[1]

[4]

Hand Protection
Compatible chemical-resistant

gloves.

To prevent skin contact and

irritation.[1][2]

Skin and Body Protection
Impervious clothing, such as a

lab coat or apron.

Provides a barrier against

accidental spills and contact.

[1][4]

Respiratory Protection

A suitable respirator (e.g.,

NIOSH/MSHA or European

Standard EN 149 approved).

Required when ventilation is

inadequate or if dust/aerosols

are generated. Use a full-face

respirator if exposure limits are

exceeded or irritation is

experienced.[1][2][4]

Quantitative Data Summary
The following table summarizes key quantitative and physical data for Pentagalloylglucose.
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Property Value

CAS Number 14937-32-7

Molecular Formula C₄₁H₃₂O₂₆

Molar Mass 940.681 g·mol⁻¹

Appearance Solid[1]

Melting/Freezing Point >250°C[1]

Boiling Point/Range 1365.7°C at 760 mmHg[1]

Flash Point 410.4°C[1]

Relative Density 2.05 g/cm³[1]

Occupational Exposure Limit Values No data available.[1][2]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and compliance.

Step-by-Step Handling and Storage Protocol
Engineering Controls: Always handle Pentagalloylglucose in a well-ventilated area.[1] Use

a local exhaust ventilation system to control airborne dust. Ensure a safety shower and eye

wash station are readily accessible.[1][2]

Pre-Handling Preparations: Before handling, wash hands thoroughly.[1] Put on all required

PPE as specified in the table above.[1]

Handling the Compound: Avoid breathing dust, fumes, or vapors.[1][2] Prevent contact with

skin and eyes.[1] Do not eat, drink, or smoke in the handling area.[1]

Storage: Keep the container tightly sealed and store it in a cool, well-ventilated place.[1] For

long-term storage as a powder, a temperature of -20°C is recommended.[1][5] Store locked

up and away from direct sunlight.[1]
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Accidental Release/Spill: In case of a spill, evacuate personnel to a safe area.[1] Wear full

PPE.[1] For solutions, absorb with an inert liquid-binding material like diatomite.[1] Collect

the material and place it in a suitable container for disposal.[4] Decontaminate surfaces by

scrubbing with alcohol.[1] Prevent the substance from entering drains or water courses.[1]

Waste Disposal Plan
Containerizing Waste: Collect waste Pentagalloylglucose and any contaminated materials

(e.g., absorbent material, used PPE) in a designated, labeled waste container.

Regulatory Compliance: Dispose of the contents and the container in accordance with all

applicable local, state, federal, and international regulations.[1]

Professional Disposal: Contact a licensed professional waste disposal service to arrange for

the removal and disposal of the chemical waste.

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

If Inhaled: Move the person to fresh air immediately.[1] If breathing is difficult, provide

respiratory support.[1]

In Case of Skin Contact: Take off contaminated clothing immediately.[1] Wash the affected

area with plenty of soap and water.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do so, and continue rinsing.[1] Seek immediate medical

attention.

If Swallowed: Rinse the mouth with water.[1] Do NOT induce vomiting. Call a physician for

guidance.[1]

Visual Workflow for Handling Pentagalloylglucose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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